2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone

• Molecular Formula: C19H18N2OS2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 2-benzyl-4-benzylsulfanyl-5-methylsulfanylpyridazin-3-one
• InChI: InChI=1S/C19H18N2OS2/c1-23-17-12-20-21(13-15-8-4-2-5-9-15)19(22)18(17)24-14-16-10-6-3-7-11-16/h2-12H,13-14H2,1H3
• InChI Key: VRTJUWSFRBTWLQ-UHFFFAOYSA-N
• SMILES: CSC1=C(C(=O)N(N=C1)CC2=CC=CC=C2)SCC3=CC=CC=C3

Description

2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the pyridazinone family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone is not fully understood. However, studies have suggested that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. It also inhibits the proliferation of cancer cells by inducing cell cycle arrest in the G2/M phase.
Biochemical and Physiological Effects:
Apart from its anti-cancer activity, 2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone has also been studied for its effects on other biochemical and physiological processes. Studies have shown that this compound has anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It also has antioxidant activity by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone in lab experiments is its potent anti-cancer activity against various cancer cell lines. However, one of the limitations is that its mechanism of action is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone. One of the directions is to study its potential as a therapeutic agent for other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to optimize its therapeutic potential by understanding its mechanism of action and designing more potent analogs. Additionally, further studies are needed to investigate its pharmacokinetics and toxicity profiles to determine its suitability as a drug candidate.
Conclusion:
In conclusion, 2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone is a promising chemical compound that has potential therapeutic applications in various diseases, particularly in cancer treatment. Its potent anti-cancer activity, anti-inflammatory activity, and antioxidant activity make it an attractive candidate for further studies. However, more research is needed to optimize its therapeutic potential and determine its suitability as a drug candidate.

Synthesis Methods

The synthesis of 2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone involves the reaction of 2-aminopyridine with benzyl chloroformate, followed by the addition of thioanisole and sodium hydride. The product is then purified through column chromatography.

Scientific Research Applications

2-benzyl-4-(benzylsulfanyl)-5-(methylsulfanyl)-3(2H)-pyridazinone has been studied for its potential therapeutic applications in various diseases. One of the significant applications is in the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including lung, breast, and colon cancer.